Cas no 1251570-88-3 ((S)-tert-Butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate)

• Product Name: (S)-tert-Butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate
• CAS No: 1251570-88-3
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 1026623
• PubChem ID: 57347268
• Update Time: 2025-06-08

(S)-tert-Butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-((S)-1-hydroxy-3-methylbutyl)pyrrolidine-1-carboxylate
• (S)-tert-Butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate
• tert-butyl (3S)-3-[(1S)-1-hydroxy-3-methylbutyl]pyrrolidine-1-carboxylate
• 3-(1-hydroxy-3-methyl-butyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• MQRNOQSTKGOKHN-RYUDHWBXSA-N
• DTXSID90721414
• SCHEMBL1054863
• D74040
• CS-0079165
• (S)-3-((S)-1-hydroxy-3-methylbutyl)pyrrolidine-1-carboxylic acid t-butyl ester
• A24092
• (S)-tert-Butyl3-((S)-1-hydroxy-3-methylbutyl)pyrrolidine-1-carboxylate
• AKOS015999866
• 1251570-88-3

• MDL： MFCD22393256
• Inchi： 1S/C14H27NO3/c1-10(2)8-12(16)11-6-7-15(9-11)13(17)18-14(3,4)5/h10-12,16H,6-9H2,1-5H3/t11-,12-/m0/s1
• InChI Key： MQRNOQSTKGOKHN-RYUDHWBXSA-N
• SMILES： O[C@@H](CC(C)C)[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 257.19900
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: 2.58830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (S)-tert-Butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate

Introduction to (S)-tert-Butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate (CAS No. 1251570-88-3)

Compound CAS No. 1251570-88-3, specifically identified as (S)-tert-butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry and drug development. The precise stereochemistry and functional group arrangement make it a promising candidate for various therapeutic interventions.

The molecular structure of (S)-tert-butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate features a pyrrolidine core, which is a common motif in biologically active molecules. The presence of two stereocenters, specifically the (S) configuration at both the tert-butyl and the 1-hydroxy-3-methylbutyl substituents, enhances its chiral properties. These features are critical for the compound's interaction with biological targets, making it an attractive scaffold for developing enantiomerically pure drugs.

In recent years, there has been a growing interest in chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemical purity of (S)-tert-butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate aligns well with this trend. Studies have demonstrated that the (S) enantiomer exhibits superior pharmacological activity in several preclinical models. This has spurred extensive research into optimizing synthetic routes to achieve high yields of this enantiomer while minimizing the formation of its (R) counterpart.

The synthesis of such complex chiral molecules often presents significant challenges. However, advances in asymmetric synthesis techniques have made it increasingly feasible to produce enantiomerically pure compounds on a scalable basis. One particularly promising approach involves the use of chiral auxiliaries or catalysts that facilitate the stereocontrolled formation of the desired (S) configuration. These methods not only improve yield but also enhance the overall efficiency of the synthetic process.

Recent research has highlighted the potential of (S)-tert-butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate in modulating various biological pathways. For instance, studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. The pyrrolidine core, combined with its bulky substituents, allows for selective binding to target proteins, thereby minimizing off-target effects.

The pharmaceutical industry is increasingly recognizing the importance of structure-activity relationships (SAR) in drug design. The unique features of (S)-tert-butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate make it an excellent candidate for SAR studies. By systematically modifying its functional groups or stereochemistry, researchers can gain valuable insights into how these changes affect biological activity. Such studies are crucial for optimizing drug candidates and improving their therapeutic profile.

In addition to its potential therapeutic applications, this compound has also shown promise in material science and chemical biology research. Its rigid pyrrolidine framework provides a stable scaffold for designing novel materials with specific properties. For example, derivatives of this compound have been explored as ligands in transition metal catalysis, where their ability to stabilize reactive intermediates enhances catalytic efficiency.

The development of new synthetic methodologies is another area where (S)-tert-butyl 3-((S)-1-hydroxy-3-methylbutyl)-pyrrolidine-1-carboxylate plays a significant role. Researchers are continuously seeking innovative ways to streamline synthetic routes while maintaining high enantiomeric purity. Techniques such as flow chemistry and biocatalysis have emerged as powerful tools for achieving these goals. These advancements not only reduce production costs but also make the synthesis more environmentally sustainable.

The future prospects for this compound are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of biological systems continues to evolve, new applications for such sophisticated molecules are likely to emerge. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for patients worldwide.